Cas no 848680-29-5 (1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 848680-29-5
• MF: C₂₂H₁₅ClN₂O₃S
• MW: 422.884103059769
• CID: 5916877
• Update Time: 2025-10-22

1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3-chlorophenyl)-1,2-dihydro-7-methyl-2-(4-methyl-2-thiazolyl)-
• 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H15ClN2O3S/c1-11-6-7-16-15(8-11)19(26)17-18(13-4-3-5-14(23)9-13)25(21(27)20(17)28-16)22-24-12(2)10-29-22/h3-10,18H,1-2H3
• InChI Key： BULOCHFCEFMYKP-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CS2)C(C2=CC=CC(Cl)=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 596.1±60.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Additional information on 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Overview of 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 848680-29-5)

The compound 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 848680-29-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique chromeno[2,3-c]pyrrole-3,9-dione core, combined with substituted thiazole and chlorophenyl moieties, makes it a promising candidate for diverse applications, including drug discovery and organic electronics. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as AI-driven drug design, green chemistry, and bioactive heterocycles.

One of the most intriguing aspects of this compound is its multifunctional scaffold, which exhibits both electron-rich and electron-deficient regions. This feature is critical for applications in organic semiconductors and photovoltaic materials, areas currently under intense exploration due to the global push for renewable energy solutions. Researchers are particularly interested in how the 4-methyl-1,3-thiazol-2-yl group influences charge transport properties, a topic frequently searched in academic databases and AI-powered research tools like Reaxys and SciFinder.

From a medicinal chemistry perspective, the presence of the 3-chlorophenyl substituent suggests potential bioactivity, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets. Recent studies have linked similar structures to kinase inhibition and anti-inflammatory activity, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. The compound’s chromeno[2,3-c]pyrrole-3,9-dione backbone further supports its potential as a privileged structure in drug design, a concept widely discussed in computational chemistry forums and high-throughput screening literature.

Synthetic routes to CAS No. 848680-29-5 typically involve multicomponent reactions or Pd-catalyzed cross-coupling, methodologies that resonate with the principles of atom economy and catalytic efficiency. These approaches are frequently highlighted in sustainability-focused research, as the pharmaceutical industry seeks to minimize waste and energy consumption. Notably, the compound’s thiazole ring can be constructed via Hantzsch thiazole synthesis, a classic reaction revisited in modern flow chemistry applications.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, addressing the community’s interest in structure elucidation tools. Its chromophore-rich nature also makes it suitable for spectroscopic studies, particularly in the context of fluorescence-based sensing, a hot topic in chemical biology.

In conclusion, 1-(3-chlorophenyl)-7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a versatile compound with cross-disciplinary relevance. Its study intersects with cutting-edge trends like machine learning in molecular property prediction and biodegradable materials, ensuring its continued prominence in scientific discourse. For researchers exploring structure-activity relationships or materials informatics, this molecule offers a rich platform for innovation.